![molecular formula C11H16N4O2S B5875852 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone](/img/structure/B5875852.png)
4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. It is a semicarbazone derivative of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde, which is a known inhibitor of monoamine oxidase B (MAO-B) enzyme.
Scientific Research Applications
4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess significant inhibitory activity against this compound enzyme, which is known to play a crucial role in the pathogenesis of neurodegenerative diseases such as Parkinson's disease. Additionally, it has been reported to exhibit antitumor activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs.
Mechanism of Action
The mechanism of action of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone involves its inhibition of this compound enzyme. This compound is responsible for the metabolism of dopamine, a neurotransmitter that is involved in the regulation of mood, behavior, and movement. Inhibition of this compound enzyme leads to an increase in dopamine levels, which can alleviate the symptoms of Parkinson's disease. Additionally, the antitumor activity of this compound is believed to be due to its ability to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in both in vitro and in vivo models. It has been shown to exhibit significant inhibitory activity against this compound enzyme, leading to an increase in dopamine levels in the brain. Additionally, it has been reported to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone in lab experiments is its high potency and selectivity towards this compound enzyme. This makes it an ideal candidate for studying the role of this compound in neurodegenerative diseases such as Parkinson's disease. However, one of the limitations of using this compound is its potential toxicity towards normal cells. Therefore, careful consideration must be given when designing experiments involving this compound.
Future Directions
There are several future directions for the study of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone. One potential area of research is the development of more potent and selective inhibitors of this compound enzyme for the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound in inducing apoptosis in cancer cells. Furthermore, the potential applications of this compound in other areas of medicinal chemistry such as antiviral and antibacterial agents need to be explored.
Synthesis Methods
The synthesis of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde semicarbazone involves the reaction of 4-(morpholin-4-ylmethyl)thiophene-2-carbaldehyde with semicarbazide hydrochloride in the presence of a base such as sodium acetate. The reaction proceeds via the formation of an imine intermediate, which is subsequently treated with semicarbazide to yield the semicarbazone derivative.
Properties
IUPAC Name |
[(E)-[4-(morpholin-4-ylmethyl)thiophen-2-yl]methylideneamino]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O2S/c12-11(16)14-13-6-10-5-9(8-18-10)7-15-1-3-17-4-2-15/h5-6,8H,1-4,7H2,(H3,12,14,16)/b13-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVJGXAOWKGYYQB-AWNIVKPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CSC(=C2)C=NNC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1CC2=CSC(=C2)/C=N/NC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.